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Compound of Interest

Compound Name: Calciumdodecanoate

Cat. No.: B13835039

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of Calcium
dodecanoate (also known as calcium laurate), a metallic soap with increasing relevance in
various scientific and industrial applications, including pharmaceuticals. This document details
the key thermal events, presents quantitative data in a structured format, and outlines the
experimental protocols used for their determination.

Introduction to Calcium Dodecanoate

Calcium dodecanoate is the calcium salt of dodecanoic acid (lauric acid). Its structure consists
of a calcium ion (Ca2*) coordinated to two dodecanoate anions. This arrangement results in a
lamellar crystalline structure in the solid state. The thermal behavior of this material is of critical
importance for its application as a lubricant, stabilizer, and excipient in various formulations.
Understanding its melting point, phase transitions, and decomposition profile is essential for
predicting its performance and stability under different processing and storage conditions.

Quantitative Thermal Properties

The key thermal properties of Calcium dodecanoate are summarized in the table below. It is
important to note that some literature reports a significantly lower melting point (around 43.8
°C); this is likely attributable to impurities or the presence of hydrates in the analyzed samples.
[1] The consensus in more recent and detailed thermal analysis studies points to a much higher
melting temperature for the pure, anhydrous form.[2]
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Thermal Property Value Notes
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isotropic molten salt phase.

A solid-solid transition to a
o N 'rotator’ phase where the
Chain Disorder Transition 100 - 150 °C ) ) ) _ )
aliphatic chains gain rotational

freedom.

The temperature at which
N thermal degradation begins,
Decomposition Onset ~200 °C ] .
primarily through

decarboxylation.

Specific heat capacity values
for Calcium dodecanoate are
B ) ) not readily available in the
Specific Heat Capacity Data not available ] .
reviewed literature. For
reference, the specific heat of

lauric acid is 1.80 J/g.[3]

Phase Transitions and Decomposition Mechanism

Calcium dodecanoate exhibits a series of thermal events upon heating. The first significant
event is a solid-solid phase transition occurring between 100 and 150 °C.[2] In this transition,
the ordered crystalline lattice transforms into a more disordered 'rotator' phase, where the long
aliphatic chains of the dodecanoate molecules gain rotational mobility while the overall layered
structure is maintained.

The melting of Calcium dodecanoate to an isotropic liquid occurs at approximately 182 °C.[2]
Above this temperature, the ionic layers dissociate, and the material behaves as a molten salt.

Thermal decomposition commences at around 200 °C.[2] The primary mechanism of
decomposition is decarboxylation, which involves the loss of carbon dioxide from the
carboxylate groups. This process leads to the formation of ketones and ultimately yields
calcium carbonate as a solid residue.[2]
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Experimental Protocols for Thermal Analysis

The characterization of the thermal properties of Calcium dodecanoate is primarily achieved
through Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). The
following sections detail the typical experimental methodologies for these techniques.

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis is employed to determine the thermal stability and decomposition
profile of Calcium dodecanoate by measuring the change in mass of a sample as a function of
temperature in a controlled atmosphere.

Methodology:

o Sample Preparation: A small, representative sample of Calcium dodecanoate (typically 5-10
mg) is accurately weighed and placed into a tared TGA sample pan, commonly made of
alumina or platinum.

e Instrument Setup: The TGA instrument is purged with an inert gas, such as nitrogen, at a
constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

o Temperature Program: The sample is heated from ambient temperature to a final
temperature (e.g., 600-800 °C) at a constant heating rate, typically 10 °C/min.

o Data Acquisition: The instrument continuously records the sample mass as a function of
temperature. The resulting TGA curve plots the percentage of initial mass remaining on the
y-axis against the temperature on the x-axis. The derivative of the TGA curve (DTG curve)
can be used to identify the temperatures of maximum decomposition rates.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is used to measure the heat flow into or out of a sample as it
is subjected to a controlled temperature program. This technique is ideal for determining
melting points, phase transition temperatures, and enthalpies of these transitions.

Methodology:
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e Sample Preparation: A small amount of Calcium dodecanoate (typically 2-5 mg) is
hermetically sealed in an aluminum DSC pan. An empty, sealed aluminum pan is used as a
reference.

» Instrument Setup: The sample and reference pans are placed in the DSC cell. The cell is
purged with an inert gas, such as nitrogen, at a constant flow rate.

o Temperature Program: A common method involves a heat-cool-heat cycle to erase the
sample's prior thermal history.

o First Heating Scan: The sample is heated from ambient temperature to a temperature
above its melting point (e.g., 200 °C) at a controlled rate (e.g., 10 °C/min).

o Cooling Scan: The sample is then cooled back to the starting temperature at a controlled

rate.

o Second Heating Scan: A second heating scan is performed under the same conditions as
the first to obtain data on the amorphous sample.

o Data Acquisition: The DSC instrument measures the differential heat flow between the
sample and the reference. The resulting thermogram plots heat flow against temperature.
Endothermic events, such as melting and phase transitions, appear as peaks.

Visualizations of Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the
experimental protocols described above.
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Thermogravimetric Analysis (TGA) Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b13835039?utm_src=pdf-custom-synthesis
https://foodb.ca/compounds/FDB011454
https://www.evitachem.com/product/evt-340064
https://pubchem.ncbi.nlm.nih.gov/compound/Lauric-Acid
https://www.benchchem.com/product/b13835039#thermal-properties-of-calcium-dodecanoate
https://www.benchchem.com/product/b13835039#thermal-properties-of-calcium-dodecanoate
https://www.benchchem.com/product/b13835039#thermal-properties-of-calcium-dodecanoate
https://www.benchchem.com/product/b13835039#thermal-properties-of-calcium-dodecanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13835039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13835039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13835039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

